Cas no 887893-11-0 (methyl 6-acetyl-2-benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 6-acetyl-2-benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 887893-11-0
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 6374836
• PubChem ID: 4104013
• Update Time: 2025-05-20

methyl 6-acetyl-2-benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-acetyl-2-benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 6-acetyl-2-(benzoylamino)-4,5,6,7-tetrahydro-, methyl ester
• 887893-11-0
• AKOS024604567
• methyl 6-acetyl-2-benzamido-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• methyl 6-acetyl-2-benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• CCG-285542
• F1298-0626
• methyl 6-acetyl-2-benzamido-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate

• Inchi： 1S/C18H18N2O4S/c1-11(21)20-9-8-13-14(10-20)25-17(15(13)18(23)24-2)19-16(22)12-6-4-3-5-7-12/h3-7H,8-10H2,1-2H3,(H,19,22)
• InChI Key： JFURFAXHWPWSQO-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(OC)=O)=C(NC(=O)C3=CC=CC=C3)SC1=2

Computed Properties

• Exact Mass: 358.09872823g/mol
• Monoisotopic Mass: 358.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 519.2±50.0 °C(Predicted)
• pka: 12.42±0.20(Predicted)

Additional information on methyl 6-acetyl-2-benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Introduction to Methyl 6-acetyl-2-benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 887893-11-0)

Methyl 6-acetyl-2-benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate, identified by its CAS number 887893-11-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the heterocyclic class of molecules, incorporating both thieno[2,3-c]pyridine and benzamido functional groups, which are known for their diverse biological activities and potential applications in drug discovery.

The structural framework of this compound consists of a fused thienopyridine core, which is a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets. The presence of the acetyl and benzamido substituents introduces additional reactive sites that can be exploited for further chemical modifications and derivatization. These functional groups are particularly relevant in the design of bioactive molecules, as they often serve as pharmacophores or modulators of biological pathways.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The thieno[2,3-c]pyridine scaffold has been extensively studied for its role in modulating enzymes and receptors involved in various diseases, including cancer, inflammation, and neurodegenerative disorders. The benzamido moiety is also well-known for its pharmacological properties, often contributing to the binding affinity and selectivity of drug candidates.

The synthesis of Methyl 6-acetyl-2-benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the acetyl group at the 6-position and the benzamido group at the 2-position necessitates precise synthetic strategies to avoid unwanted side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the desired heterocyclic core efficiently.

The compound's potential biological activity has been explored through various in vitro and in vivo studies. Preliminary investigations have suggested that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, the benzamido group has been shown to interact with protease enzymes, which are implicated in pathological processes such as tumor growth and inflammation. Additionally, the thienopyridine core may engage with nuclear receptors or other intracellular targets, modulating signaling pathways that regulate cellular functions.

The< strong>Methyl 6-acetyl-2-benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 887893-11-0) has also been studied for its potential role in drug development pipelines. Its unique structural features make it a versatile intermediate for synthesizing more complex derivatives with enhanced pharmacological properties. Researchers have explored modifications to the acetyl and benzamido groups to optimize solubility, bioavailability, and target specificity. Such modifications are crucial for advancing a compound from an initial lead to a viable drug candidate.

The use of computational methods has been instrumental in understanding the interactions between Methyl 6-acetyl-2-benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate and biological targets. Molecular docking simulations have provided insights into how the compound binds to enzymes and receptors at an atomic level. These studies have helped identify key residues involved in binding and have guided the design of analogs with improved binding affinities. Furthermore, quantum mechanical calculations have been employed to predict the electronic properties of the molecule, which are essential for understanding its reactivity and interactions.

In conclusion，Methyl 6-acetyl-2-benzamido-4H，5H，6H，7H-thieno[2，3-c]pyridine - 3-carboxylate(CAS No．887893 - 11 - 0) represents a promising candidate for further exploration in pharmaceutical research．Its unique structural features，combining both thienopyridine and benzamido moieties，make it a valuable intermediate for developing novel bioactive molecules．The ongoing studies into its biological activity，synthetic pathways，and computational interactions highlight its potential as a lead compound or building block for future drug candidates．As research continues，this compound is expected to contribute significantly to advancements in medicinal chemistry．